Cas no 52939-06-7 (5-(4-Aminophenyl)furan-2-carboxylic acid methyl ester)

• Product Name: 5-(4-Aminophenyl)furan-2-carboxylic acid methyl ester
• CAS No: 52939-06-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD06797396
• CID: 937721
• PubChem ID: 24883584
• Update Time: 2025-05-24

5-(4-Aminophenyl)furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-aminophenyl)furan-2-carboxylate
• 5-(4-aminophenyl)furan-2-carboxylic acid methyl ester
• METHYL 5-(4-AMINOPHENYL)-2-FUROATE
• AKOS015894351
• 52939-06-7
• EN300-734290
• A870868
• JOIQXOMSFVFDQY-UHFFFAOYSA-N
• SB61206
• DTXSID20461952
• SCHEMBL1143497
• AS-47628
• F14715
• Methyl 5-(4-aminophenyl)furan-2-carboxylate, 97%
• MFCD06797396
• CS-0204429
• 5-(4-Aminophenyl)furan-2-carboxylic acid methyl ester

• MDL： MFCD06797396
• Inchi： 1S/C12H11NO3/c1-15-12(14)11-7-6-10(16-11)8-2-4-9(13)5-3-8/h2-7H,13H2,1H3
• InChI Key： JOIQXOMSFVFDQY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 122-126 °C (lit.)
• PSA: 65.46000
• LogP: 2.89660
• Solubility: Not available

5-(4-Aminophenyl)furan-2-carboxylic acid methyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22

Additional information on 5-(4-Aminophenyl)furan-2-carboxylic acid methyl ester

5-(4-Aminophenyl)furan-2-carboxylic acid methyl ester (CAS No. 52939-06-7)

The compound 5-(4-Aminophenyl)furan-2-carboxylic acid methyl ester, also known by its CAS registry number CAS No. 52939-06-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of furan derivatives, which have been extensively studied due to their unique electronic properties and potential applications in drug design and materials science.

Recent studies have highlighted the importance of furan-based compounds in various biological systems. For instance, researchers have demonstrated that 5-(4-Aminophenyl)furan-2-carboxylic acid methyl ester exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for the development of novel therapeutic agents. The presence of the amino group (-NH₂) in the para position of the phenyl ring enhances the molecule's ability to interact with biological targets, thereby increasing its bioavailability and efficacy.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The methyl ester group (-COOCH₃) plays a crucial role in stabilizing the molecule's structure and improving its solubility in organic solvents. This feature is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug delivery systems.

From a structural standpoint, the molecule's furan ring provides a rigid framework that facilitates π-π interactions with other molecules. These interactions are essential for modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, further enhancing the compound's potential for drug development.

The application of CAS No. 52939-06-7 extends beyond pharmacology into materials science. For example, studies have shown that this compound can serve as a precursor for the synthesis of advanced materials, such as conductive polymers and organic semiconductors. Its ability to form stable conjugated systems makes it an attractive candidate for use in electronic devices like organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In conclusion, 5-(4-Aminophenyl)furan-2-carboxylic acid methyl ester is a versatile compound with a wide range of applications in both pharmaceutical and materials science domains. Its unique chemical structure and functional groups make it an ideal candidate for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing modern science and technology.